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Compound of Interest

Compound Name: YTP-17

Cat. No.: B10861930 Get Quote

Essential Safety and Handling Guide for YTP-17
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

YTP-17, a potent, orally active YAP-TEAD protein-protein interaction inhibitor. Adherence to

these procedures is vital to ensure personnel safety and maintain experimental integrity.

Immediate Safety and Handling Protocols
YTP-17 is a potent chemical compound that requires careful handling to prevent exposure.[1]

The following procedures outline the necessary personal protective equipment (PPE) and

operational steps for safe management of this substance.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the final and critical barrier against chemical exposure. The

following PPE is mandatory when handling YTP-17:
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PPE Category Item Specifications

Respiratory Protection N95 or N100 particle mask

Essential for handling the

powdered form to prevent

inhalation.[2]

Chemical cartridge respirator

Required for large spills or

when adequate ventilation is

unavailable.[2]

Eye and Face Protection Safety goggles
Provides protection against

splashes and dust.

Face shield

Offers a full range of protection

for the face and eyes and

should be used in conjunction

with goggles.[2][3]

Hand Protection
Chemical-resistant gloves

(Nitrile)

Powder-free gloves are

recommended to avoid

contamination.[2] Double

gloving is advised.[2]

Body Protection Laboratory coat or gown
Long-sleeved to cover the

arms.

Coveralls

Recommended for larger

quantities or when there is a

higher risk of contamination.[4]

Footwear Closed-toe shoes
Made of a non-porous

material.

Operational Plan: From Receipt to Disposal
This section provides a step-by-step guide for the safe handling of YTP-17 throughout its

lifecycle in the laboratory.

1. Receiving and Inspection:

Upon receipt, visually inspect the package for any signs of damage or leakage.
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If the package is compromised, do not open it. Isolate the package in a well-ventilated area,

such as a chemical fume hood, and contact the supplier for instructions.

If the package is intact, proceed to a designated area for unpacking.

2. Unpacking and Storage:

Wear appropriate PPE before opening the package.

Carefully unpack the compound in a chemical fume hood to contain any airborne particles.

Verify that the container is properly labeled with the chemical name, CAS number, and any

hazard warnings.

Store YTP-17 according to the manufacturer's instructions. Stock solutions should be stored

at -80°C for up to 6 months or at -20°C for up to 1 month, protected from light and under a

nitrogen atmosphere.[5]

3. Weighing and Aliquoting:

All weighing and preparation of stock solutions must be performed in a chemical fume hood.

Use dedicated spatulas and weighing boats.

Clean all surfaces and equipment thoroughly after use to prevent cross-contamination.

4. Experimental Use:

Handle all solutions containing YTP-17 within a chemical fume hood.

Avoid the generation of aerosols.

In case of accidental contact with skin, immediately wash the affected area with copious

amounts of water and seek medical attention.

In case of eye contact, flush with water for at least 15 minutes and seek immediate medical

attention.
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Quantitative Data Summary
The following table summarizes the available quantitative data for YTP-17.

Parameter Value Source

IC50 (YAP-TEAD protein-

protein interaction)
4 nM [1][5]

IC50 (antiproliferative activity

against NCI-H2052 cells)
45 nM [5]

In Vivo Efficacy

60 mg/kg (oral gavage, once

daily for 2 weeks) in NCI-H226

xenograft mouse model

[5]

Purity 99.47% [5]

Storage (Stock Solution)

-80°C for 6 months; -20°C for 1

month (protect from light,

under nitrogen)

[5]

Experimental Workflow Visualization
The following diagram illustrates a standard workflow for handling a potent powdered chemical

like YTP-17 in a laboratory setting.
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Standard laboratory workflow for handling potent powdered compounds.
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Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.[6][7]

1. Waste Segregation:

Solid Waste: Contaminated PPE (gloves, masks, gowns), weighing boats, and any other

solid materials that have come into contact with YTP-17 should be collected in a designated,

labeled hazardous waste container.

Liquid Waste: Unused or waste solutions of YTP-17 should be collected in a separate,

clearly labeled, and sealed hazardous waste container. Do not mix with other chemical waste

streams unless compatibility is confirmed.[6]

Sharps: Needles, syringes, or any other contaminated sharps must be disposed of in a

designated sharps container.

2. Labeling and Storage of Waste:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("YTP-17"), and the approximate concentration and quantity.[7]

Store waste containers in a designated satellite accumulation area within the laboratory,

away from general traffic.

3. Disposal Procedure:

Contact your institution's Environmental Health and Safety (EH&S) department to arrange for

the pickup and disposal of hazardous waste.

Do not dispose of any YTP-17 waste down the drain or in the regular trash.[8]

The following diagram outlines the decision-making process for chemical waste disposal.
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Decision-making workflow for the disposal of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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